Cas no 1448072-39-6 (N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide)

• Product Name: N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide
• CAS No: 1448072-39-6
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5366190
• Update Time: 2025-05-22

N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-2-phenylbutanamide
• N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide

• Inchi： 1S/C20H21N3O2/c1-3-17(15-9-5-4-6-10-15)20(24)22-18-12-8-7-11-16(18)13-19-21-14(2)23-25-19/h4-12,17H,3,13H2,1-2H3,(H,22,24)
• InChI Key： AFAQTQXKMTVJIJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C)N=1)(=O)C(C1=CC=CC=C1)CC

Additional information on N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide

Comprehensive Overview of N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide (CAS No. 1448072-39-6)

The compound N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide, identified by its CAS No. 1448072-39-6, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique 1,2,4-oxadiazole core and phenylbutanamide moiety, has garnered attention due to its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

One of the key structural highlights of N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide is the presence of the 3-methyl-1,2,4-oxadiazole ring, a heterocyclic scaffold known for its stability and versatility in drug design. This moiety is often explored for its ability to mimic peptide bonds, making it a valuable component in the development of enzyme inhibitors and receptor modulators. The phenylbutanamide segment further enhances the compound's potential by providing a hydrophobic anchor, which can improve binding affinity to target proteins.

In recent years, the scientific community has shown growing interest in 1,2,4-oxadiazole derivatives, driven by their diverse pharmacological properties. A search trend analysis reveals that terms like "oxadiazole-based drugs," "medicinal chemistry applications of 1,2,4-oxadiazoles," and "small molecule inhibitors with oxadiazole cores" are frequently queried in academic and industrial research databases. This underscores the relevance of CAS No. 1448072-39-6 in contemporary drug discovery efforts.

The synthesis of N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ microwave-assisted synthesis or catalytic methods to optimize yield and purity, reflecting the broader trend toward green chemistry and sustainable practices in pharmaceutical manufacturing. These methodologies align with the increasing demand for eco-friendly synthesis routes, a topic frequently discussed in scientific forums and publications.

From a pharmacological perspective, preliminary studies suggest that N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide may exhibit activity against specific enzyme targets, though detailed mechanistic studies are still underway. The compound's lipophilic nature and molecular weight make it a candidate for further optimization in lead compound development. Its potential applications span areas such as central nervous system (CNS) disorders, metabolic diseases, and inflammatory conditions, all of which are high-priority research areas in modern therapeutics.

In the context of intellectual property, CAS No. 1448072-39-6 has been referenced in several patent applications, highlighting its commercial and therapeutic value. The compound's structural novelty and potential bioactivity make it a subject of interest for pharmaceutical companies and academic institutions alike. This aligns with the broader industry focus on small molecule drug discovery and targeted therapies, which dominate current market trends and investment priorities.

Quality control and analytical characterization of N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide are critical for its successful application in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ensure compound purity and structural integrity. These methods are essential for meeting regulatory standards and facilitating reproducible scientific studies.

Looking ahead, the future of N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-phenylbutanamide research lies in expanding its pharmacological profile and exploring its interactions with biological targets. Collaborative efforts between chemists, biologists, and computational scientists will be pivotal in unlocking its full potential. As the demand for innovative therapeutics continues to rise, compounds like CAS No. 1448072-39-6 will remain at the forefront of scientific inquiry and industrial innovation.